Cas no 588673-89-6 (5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-89-6
• MF: C₁₂H₁₃Cl₂N₃OS
• MW: 318.222119092941
• MDL: MFCD03943513
• CID: 3111674
• PubChem ID: 4503805
• Update Time: 2025-10-30

5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(1-(2,4-Dichlorophenoxy)ethyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• CS-0331697
• 5-[1-(2,4-Dichlorophenoxy)ethyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[1-(2,4-dichlorophenoxy)ethyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• DTXSID501136083
• BBL016786
• 3-[1-(2,4-dichlorophenoxy)ethyl]-4-ethyl-1H-1,2,4-triazole-5-thione
• H22872
• 5-(1-(2,4-Dichlorophenoxy)ethyl)-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 588673-89-6
• MFCD03943513
• STK434580
• ALBB-003489
• AKOS003290131
• Oprea1_145496
• VS-05568
• AKOS017258936
• 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943513
• Inchi： 1S/C12H13Cl2N3OS/c1-3-17-11(15-16-12(17)19)7(2)18-10-5-4-8(13)6-9(10)14/h4-7H,3H2,1-2H3,(H,16,19)
• InChI Key： UBDOXXWEGROOKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C1=NNC(N1CC)=S)Cl

Computed Properties

• Exact Mass: 317.0156386Da
• Monoisotopic Mass: 317.0156386Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol

Comprehensive Overview of 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-89-6)

5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-89-6) is a specialized organic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This compound, characterized by its unique triazole-thiol backbone and dichlorophenoxy substituents, exhibits remarkable chemical properties that make it a subject of interest for scientists and researchers. Its molecular structure combines a 1,2,4-triazole ring with a thiol functional group, which contributes to its reactivity and potential applications.

In recent years, the demand for novel heterocyclic compounds like 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol has surged due to their versatility in crop protection and drug development. Researchers are particularly intrigued by its potential as a bioactive agent, with studies exploring its efficacy in inhibiting specific enzymatic pathways. The compound's CAS No. 588673-89-6 is frequently searched in academic databases, reflecting its relevance in contemporary chemical research.

One of the key areas of interest is the compound's role in sustainable agriculture. With growing concerns about pesticide resistance and environmental impact, 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol is being investigated as a potential alternative to traditional agrochemicals. Its mode of action and structure-activity relationship are critical topics in modern agrochemical innovation, aligning with the global push for greener solutions.

From a pharmaceutical perspective, the triazole-thiol moiety in CAS No. 588673-89-6 is known to interact with biological targets, making it a candidate for drug discovery. Researchers are examining its potential in antifungal and antimicrobial applications, addressing the urgent need for new therapeutics in the face of rising antibiotic resistance. The compound's synthetic accessibility and modifiable structure further enhance its appeal for medicinal chemistry.

The synthesis of 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol involves multi-step organic reactions, often starting from 2,4-dichlorophenol derivatives. Optimizing its yield and purity is a focal point for industrial chemists, as these factors directly influence its applicability. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound, ensuring compliance with quality standards.

Environmental and toxicological studies on CAS No. 588673-89-6 are also underway, as regulatory bodies emphasize the importance of safety profiles for new chemicals. The compound's biodegradability and ecotoxicity are critical parameters being evaluated to ensure its sustainable use. These studies are essential for meeting regulatory approvals and gaining acceptance in global markets.

In conclusion, 5-1-(2,4-Dichlorophenoxy)ethyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No. 588673-89-6) represents a promising compound with diverse applications in agrochemicals and pharmaceuticals. Its unique chemical structure, combined with ongoing research into its bioactivity and environmental impact, positions it as a valuable subject for future scientific exploration. As interest in sustainable chemistry grows, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.